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Compound of Interest

Compound Name:

(4-

Nitrobenzyl)triphenylphosphonium

bromide

Cat. No.: B109586 Get Quote

Essential Safety and Operational Guide: (4-
Nitrobenzyl)triphenylphosphonium bromide
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (4-
Nitrobenzyl)triphenylphosphonium bromide. The following procedures are designed to

ensure the safe handling, use, and disposal of this chemical in a laboratory setting.

Chemical and Physical Properties
Property Value Citations

CAS Number 2767-70-6 [1][2][3]

Molecular Formula C25H23BrNO2P [1]

Molecular Weight 480.34 g/mol [1][2]

Appearance White to off-white powder/solid [4]

Melting Point 275 °C (decomposes) [2]

Solubility Soluble in methanol. [3]
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Hazard Identification and Precautionary Statements
(4-Nitrobenzyl)triphenylphosphonium bromide is classified as a hazardous substance. The

primary hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2]

[5]

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.[1][2][5]

H319: Causes serious eye irritation.[1][2][5]

H335: May cause respiratory irritation.[1][2][5]

Precautionary Statements:

P261: Avoid breathing dust.[1][5]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[5][6]

[7][8]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][5][7][8]

Personal Protective Equipment (PPE)
To ensure safety when handling (4-Nitrobenzyl)triphenylphosphonium bromide, the

following personal protective equipment is mandatory.
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Protection Type Specification Citations

Eye/Face Protection

Chemical safety goggles or a

face shield (European

Standard EN 166).

[1][4]

Hand Protection

Impervious, chemical-resistant

gloves (e.g., nitrile rubber).

Gloves must be inspected prior

to use.

[1][6]

Skin and Body Protection

Lab coat, long-sleeved shirt,

and long pants. Wear

appropriate protective clothing

to prevent skin exposure.

[1][4][6]

Respiratory Protection

For small-scale laboratory use,

maintain adequate ventilation.

For larger scale operations or

in case of emergency, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator with a particle filter.

[1][2][4]

Operational Plan: Safe Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.[4][9]

Avoid all personal contact, including inhalation of dust.[7]

Minimize dust generation and accumulation.[9]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[5]
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Remove and wash contaminated clothing before reuse.[1][9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4]

Keep away from incompatible materials such as strong oxidizing agents.[3][4]

First Aid Measures
Exposure Route Procedure Citations

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If respiratory

irritation occurs or if you feel

unwell, seek medical advice.

[7][9]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water. If skin

irritation occurs, get medical

advice/attention.

[9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a poison

center or doctor.

[7][9][10]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Immediately call a

poison center or doctor.

[7][9][10]

Disposal Plan
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[11]
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Chemical Waste: Collect waste material in a suitable, labeled, and tightly sealed container.

[12] Do not dispose of down the drain or in regular trash.[10]

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

hazardous waste.

Empty Containers: The first rinse of an empty container must be collected and disposed of

as hazardous waste.[12] After thorough rinsing, labels should be defaced before the

container is discarded or recycled.[13]
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Safe Handling Workflow for (4-Nitrobenzyl)triphenylphosphonium bromide
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Caption: Workflow for handling (4-Nitrobenzyl)triphenylphosphonium bromide.
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Disclaimer: This guide is intended for informational purposes only and does not replace a

formal safety review or the need for professional judgment. Always consult the most recent

Safety Data Sheet (SDS) for this chemical and follow all applicable institutional and regulatory

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.at [fishersci.at]

2. (4-ニトロベンジル)トリフェニルホスホニウム 臭化物 97% | Sigma-Aldrich
[sigmaaldrich.com]

3. spectrumchemical.com [spectrumchemical.com]

4. fishersci.com [fishersci.com]

5. (4-NITROBENZYL)TRIPHENYLPHOSPHONIUM BROMIDE | 2767-70-6
[amp.chemicalbook.com]

6. tcichemicals.com [tcichemicals.com]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. Protecting Group Chemistry: The Role of 4-Nitrobenzyl Bromide [ketonepharma.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. carlroth.com [carlroth.com]

11. fishersci.com [fishersci.com]

12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

13. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Personal protective equipment for handling (4-
Nitrobenzyl)triphenylphosphonium bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109586#personal-protective-equipment-for-handling-
4-nitrobenzyl-triphenylphosphonium-bromide]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b109586?utm_src=pdf-custom-synthesis
https://www.fishersci.at/store/msds?partNumber=11409150&countryCode=AT&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/393053
https://www.sigmaaldrich.com/JP/ja/product/aldrich/393053
https://www.spectrumchemical.com/cas/2767-70-6
https://www.fishersci.com/store/msds?partNumber=AAA12023&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7302484.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7302484.htm
https://www.tcichemicals.com/BE/en/sds/N0625_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/OR23456_msds.pdf
https://www.ketonepharma.com/protecting-group-chemistry-the-role-of-4-nitrobenzyl-bromide/
https://pim-resources.coleparmer.com/sds/02968.pdf
https://www.carlroth.com/medias/SDB-5680-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MDh8YXBwbGljYXRpb24vcGRmfGFETXlMMmc0TUM4NU1UYzFNalkzTmpNNU16STJMMU5FUWw4MU5qZ3dYMGRDWDBWT0xuQmtaZ3xjYjRkMDI1MDlkMTYzOWRiMDc0OGMzYjQ1YTI0MzQ2ZWRkMzJiYTg2NTIxN2JhMzhjZGZhZDM5ZmZjODBiYzk1
https://www.fishersci.com/store/msds?partNumber=AC128535000&countryCode=US&language=en
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b109586#personal-protective-equipment-for-handling-4-nitrobenzyl-triphenylphosphonium-bromide
https://www.benchchem.com/product/b109586#personal-protective-equipment-for-handling-4-nitrobenzyl-triphenylphosphonium-bromide
https://www.benchchem.com/product/b109586#personal-protective-equipment-for-handling-4-nitrobenzyl-triphenylphosphonium-bromide
https://www.benchchem.com/product/b109586#personal-protective-equipment-for-handling-4-nitrobenzyl-triphenylphosphonium-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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